Cas no 49834-62-0 (1H-Pyrazolo[3,4-b]pyridin-4-amine)

• Product Name: 1H-Pyrazolo[3,4-b]pyridin-4-amine
• CAS No: 49834-62-0
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD10699402
• CID: 932856
• PubChem ID: 312148
• Update Time: 2025-07-17

1H-Pyrazolo[3,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridin-4-amine
• 4-Amino-1H-pyrazolo[3,4-b]pyridine
• 1(2)H-pyrazolo[3,4-b]pyridin-4-ylamine
• 4-Amino-pyrazolo<3,4-b>pyridin
• CL3488
• NSC 221097
• 4-AMINO-1H-PYRAZOLO[3,4-B]PYRIDIN
• NSC221097
• 4-Amino-7-aza-1H-indazole
• 4-aminopyrazolo[3,4-b]pyridine
• ROGKJJGNQJKPFJ-UHFFFAOYSA-N
• FCH882405
• 6763AB
• TRA0081880
• MB08810
• SY024736
• OR305398
• AB0062387
• AX8235498
• CS
• 49834-62-0
• AS-45963
• DA-05464
• A871712
• 2H-pyrazolo[3,4-b]pyridin-4-amine
• NSC-221097
• AKOS006302526
• SCHEMBL1835479
• AC-23237
• DTXSID00309984
• ZBA83462
• CS-0044720
• MFCD10699402

• MDL： MFCD10699402
• Inchi： 1S/C6H6N4/c7-5-1-2-8-6-4(5)3-9-10-6/h1-3H,(H3,7,8,9,10)
• InChI Key： ROGKJJGNQJKPFJ-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=C(C=CN=2)N

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.61
• Boiling Point: 199 ºC
• Flash Point: 74 ºC
• PSA: 67.59000
• LogP: 1.12130

1H-Pyrazolo[3,4-b]pyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-Pyrazolo[3,4-b]pyridin-4-amine

1H-Pyrazolo[3,4-b]pyridin-4-amine (CAS No. 49834-62-0): An Overview of Its Structure, Properties, and Applications

1H-Pyrazolo[3,4-b]pyridin-4-amine (CAS No. 49834-62-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazolo[3,4-b]pyridin-4-amine, belongs to the class of pyrazolopyridines and has garnered attention due to its potential as a scaffold for the development of novel therapeutic agents.

The molecular structure of 1H-Pyrazolo[3,4-b]pyridin-4-amine consists of a pyrazole ring fused to a pyridine ring, with an amine group attached at the 4-position of the pyridine ring. This unique arrangement provides the compound with a combination of aromatic and heterocyclic properties, making it an attractive target for synthetic chemists and drug designers.

In recent years, extensive research has been conducted on 1H-Pyrazolo[3,4-b]pyridin-4-amine and its derivatives. One of the key areas of interest is its potential as a JAK (Janus Kinase) inhibitor. JAK inhibitors are a class of drugs that have shown promise in treating various inflammatory and autoimmune diseases by blocking the JAK signaling pathway. Studies have demonstrated that certain derivatives of 1H-Pyrazolo[3,4-b]pyridin-4-amine exhibit potent JAK inhibitory activity, making them valuable candidates for further development.

Beyond its role as a JAK inhibitor, 1H-Pyrazolo[3,4-b]pyridin-4-amine has also been explored for its potential in cancer therapy. Research has shown that some derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 1H-Pyrazolo[3,4-b]pyridin-4-amine effectively inhibited the growth of human breast cancer cells by disrupting the PI3K/AKT signaling pathway.

The synthetic accessibility of 1H-Pyrazolo[3,4-b]pyridin-4-amine is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One common approach involves the reaction of 2-chloropyridine with hydrazine to form the pyrazole ring, followed by subsequent functionalization steps to introduce the desired substituents. These synthetic methods provide researchers with the flexibility to tailor the properties of 1H-Pyrazolo[3,4-b]pyridin-4-amine for specific applications.

In addition to its therapeutic potential, 1H-Pyrazolo[3,4-b]pyridin-4-amine has also been studied for its biological activities. For example, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising lead compound for developing treatments for inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The physicochemical properties of 1H-Pyrazolo[3,4-b]pyridin-4-amine, including its solubility, stability, and permeability, are crucial factors that influence its bioavailability and pharmacokinetic profile. Researchers have optimized these properties through structural modifications to enhance the compound's therapeutic efficacy and reduce potential side effects. For instance, introducing lipophilic substituents can improve membrane permeability and oral bioavailability.

Clinical trials involving compounds derived from 1H-Pyrazolo[3,4-b]pyridin-4-amine have shown promising results. A phase II clinical trial evaluating a JAK inhibitor derived from this scaffold demonstrated significant improvements in patients with rheumatoid arthritis compared to placebo. These findings highlight the potential of 1H-Pyrazolo[3,4-b]pyridin-4-amine-based compounds in translating preclinical success into clinical benefits.

In conclusion, 1H-Pyrazolo[3,4-b]pyridin-4-amine (CAS No. 49834-62-0) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as a valuable tool in drug discovery and development.